Cas no 76646-42-9 (3-(hydroxymethyl)-4-methoxybenzaldehyde)

• Product Name: 3-(hydroxymethyl)-4-methoxybenzaldehyde
• CAS No: 76646-42-9
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00778411
• CID: 578615
• PubChem ID: 823233
• Update Time: 2025-07-20

3-(hydroxymethyl)-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-(hydroxymethyl)-4-methoxy-
• 3-(hydroxymethyl)-4-methoxybenzaldehyde
• 3-Hydroxymethyl-4-methoxybenzaldehyde
• 3-Hydroxymethyl-4-methoxy-benzaldehyde
• DTXSID20356399
• FT-0641598
• BB 0237660
• MFCD00778411
• SCHEMBL13819488
• 76646-42-9
• SB83970
• AKOS000301414
• CS-0319450
• FS-6214

• MDL： MFCD00778411
• Inchi： 1S/C9H10O3/c1-12-9-3-2-7(5-10)4-8(9)6-11/h2-5,11H,6H2,1H3
• InChI Key： SQNWBFUAFUQJNU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=O)=CC=1CO

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 1.00000

3-(hydroxymethyl)-4-methoxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 3-(hydroxymethyl)-4-methoxybenzaldehyde

Comprehensive Analysis of 3-(Hydroxymethyl)-4-Methoxybenzaldehyde (CAS No. 76646-42-9): Properties, Applications, and Industry Trends

3-(Hydroxymethyl)-4-methoxybenzaldehyde (CAS No. 76646-42-9) is a versatile aromatic aldehyde derivative that has garnered significant attention in pharmaceutical, fragrance, and specialty chemical industries. This compound, characterized by its hydroxymethyl and methoxy functional groups, serves as a critical intermediate in organic synthesis. Its molecular structure (C₉H₁₀O₃) combines reactivity with stability, making it ideal for fine chemical manufacturing and flavor-enhancing applications.

Recent trends in green chemistry have amplified interest in 76646-42-9, as researchers explore sustainable synthesis routes. A 2023 study highlighted its potential as a precursor for biodegradable polymers, aligning with global demand for eco-friendly materials. The compound’s low toxicity profile further enhances its appeal in cosmetic formulations, where consumers increasingly prioritize safety and natural derivatives.

Analytical techniques like HPLC and GC-MS are routinely employed to verify the purity of 3-(hydroxymethyl)-4-methoxybenzaldehyde, which typically exceeds 98% in commercial grades. Its melting point (82–85°C) and solubility in polar solvents like ethanol and DMSO make it compatible with diverse industrial processes. Notably, its electrophilic aromatic substitution reactivity enables modifications for customized chemical synthesis.

In the pharmaceutical sector, this aldehyde is investigated for antioxidant properties and as a building block for drug candidates targeting inflammatory pathways. Patent databases reveal growing applications in photodynamic therapy agents, responding to the surge in cancer research investments. Meanwhile, the fragrance industry leverages its woody, vanillin-like notes for premium perfume accords.

Market analysts project a 6.8% CAGR for 76646-42-9 derivatives through 2030, driven by Asia-Pacific manufacturing expansion. Regulatory compliance with REACH and FDA guidelines ensures its adoption in GMP-certified facilities. For researchers, common queries include "synthetic pathways for 3-(hydroxymethyl)-4-methoxybenzaldehyde" and "spectral data interpretation," reflecting its technical complexity.

Innovations in continuous flow chemistry have optimized its production, reducing waste by 40% compared to batch methods. This aligns with ESG (Environmental, Social, and Governance) metrics now prioritized by chemical investors. As AI-driven molecular design accelerates, 76646-42-9 derivatives are being virtually screened for advanced material science applications.

Storage recommendations emphasize protection from UV degradation in amber glass containers, while FT-IR remains the gold standard for quality verification. The compound’s logP value (1.2) indicates balanced lipophilicity, advantageous for drug delivery systems. With these multifaceted attributes, 3-(hydroxymethyl)-4-methoxybenzaldehyde stands at the intersection of tradition and innovation in modern chemistry.